Cas no 667912-63-2 (N-(4-ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide)

• Product Name: N-(4-ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide
• CAS No: 667912-63-2
• MF: C₂₁H₂₁NO₃S
• MW: 367.461344480515
• CID: 5418736
• Update Time: 2025-08-03

N-(4-ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4'-methyl[1,1'-biphenyl]-4-sulfonamide
• N-(4-ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

• Inchi： 1S/C21H21NO3S/c1-3-25-20-12-10-19(11-13-20)22-26(23,24)21-14-8-18(9-15-21)17-6-4-16(2)5-7-17/h4-15,22H,3H2,1-2H3
• InChI Key： KPRSOZDEEZVREC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C2C=CC(=CC=2)C)C=C1)NC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

N-(4-Ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide, with the CAS number 667912-63-2, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two aromatic rings connected by a sulfur atom in the sulfonamide group. The presence of the ethoxy and methyl substituents further enhances its chemical versatility and functional properties.

The biphenyl framework in this compound plays a pivotal role in its electronic and steric properties, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential as a building block for constructing functional polymers and organic semiconductors. For instance, researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of high-performance electronic devices.

In the realm of pharmacology, N-(4-Ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide has shown promise as a lead compound for drug discovery. Its sulfonamide group is known to exhibit bioisosteric properties, making it a suitable replacement for other functional groups in drug molecules. This has led to investigations into its potential as an anti-inflammatory agent and a modulator of ion channels. Recent findings suggest that this compound may interact with voltage-gated sodium channels, offering new avenues for pain management therapies.

The ethoxy and methyl substituents on the biphenyl ring contribute significantly to the compound's solubility and bioavailability. These groups also influence its interaction with biological membranes, making it an attractive candidate for drug delivery systems. For example, studies have demonstrated that these substituents can enhance the permeability of the compound across cell membranes, which is crucial for its efficacy as a therapeutic agent.

From a synthetic perspective, N-(4-Ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide can be prepared through a variety of methods, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods allow for precise control over the substitution patterns on the biphenyl ring, enabling the creation of derivatives with tailored properties. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of possible applications for this compound.

Looking ahead, the continued exploration of N-(4-Ethoxyphenyl)-4'-methyl-1,1'-biphenyl-4-sulfonamide is expected to yield novel insights into its potential applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a versatile tool in both academic research and industrial development.